Cas no 20490-42-0 (2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione
• CAS No: 20490-42-0
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 272810
• PubChem ID: 88562
• Update Time: 2025-04-19

2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,3,6-trimethyl-
• 2,3,6-trimethylnaphthalene-1,4-dione
• 2,3,6-Trimethyl-1,4-naphthalenedione
• 2,3,6-trimethyl-1,4-naphthoquinone
• 2,3,6-Trimethylnaphthoquinone
• 2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione
• LWWOWQZGAGVVEU-UHFFFAOYSA-N
• UNII-3F9265K5XQ
• starbld0044932
• Q27257154
• BDBM50359639
• CHEMBL1928855
• 2,3,6-Trimethylnaphthoquinone #
• SCHEMBL571353
• EN300-1725561
• 20490-42-0
• 3F9265K5XQ
• DTXSID90174466
• 1,4-Naphthalenedione, 2,3,6-trimethyl-
• PD137255
• Z1509621924

• Inchi： 1S/C13H12O2/c1-7-4-5-10-11(6-7)13(15)9(3)8(2)12(10)14/h4-6H,1-3H3
• InChI Key： LWWOWQZGAGVVEU-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(C2C=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 49
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.145
• Boiling Point: 353.2°Cat760mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.567
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones